Cas no 1214333-17-1 (2-(Difluoromethyl)-4-fluoro-1-nitrobenzene)
2-(Difluoromethyl)-4-fluoro-1-nitrobenzene is a fluorinated aromatic compound characterized by its difluoromethyl and nitro functional groups. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, which can improve the bioavailability of derived compounds. The nitro group offers versatility for further functionalization, such as reduction to amines or participation in nucleophilic aromatic substitution reactions. Its well-defined chemical properties and stability under standard conditions make it a reliable building block for researchers working on fluorinated fine chemicals.
1214333-17-1 structure
Product Name:2-(Difluoromethyl)-4-fluoro-1-nitrobenzene
CAS No:1214333-17-1
MF:C7H4F3NO2
MW:191.107372283936
CID:1075744
PubChem ID:46311787
Update Time:2025-05-21
2-(Difluoromethyl)-4-fluoro-1-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)-4-fluoro-1-nitrobenzene
- 2-Difluormethoxy-chinolin
- 2-difluoromethoxyquinoline
- 2-difluoromethoxy-quinoline
- 2-difluoromethyl-4-fluoro-1-nitro-benzene
- AK131560
- KB-15599
- RL02741
- AKOS005258242
- STL555143
- DB-291962
- CS-0442526
- BBL101347
- SCHEMBL2318383
- AT35083
- MS-20231
- 1214333-17-1
- EN300-702511
- SB85621
- MFCD14698664
-
- MDL: MFCD14698664
- Inchi: 1S/C7H4F3NO2/c8-4-1-2-6(11(12)13)5(3-4)7(9)10/h1-3,7H
- InChI Key: ADBUIWGABVQONJ-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=CC=1[N+](=O)[O-])F)F
Computed Properties
- Exact Mass: 191.01941286g/mol
- Monoisotopic Mass: 191.01941286g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 45.8Ų
2-(Difluoromethyl)-4-fluoro-1-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 054958-500mg |
2-(Difluoromethyl)-4-fluoro-1-nitrobenzene |
1214333-17-1 | 95% | 500mg |
1347CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 054958-5g |
2-(Difluoromethyl)-4-fluoro-1-nitrobenzene |
1214333-17-1 | 95% | 5g |
8907CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 054958-1g |
2-(Difluoromethyl)-4-fluoro-1-nitrobenzene |
1214333-17-1 | 95% | 1g |
2062CNY | 2021-05-07 | |
| Alichem | A013004499-250mg |
2-(Difluoromethyl)-4-fluoro-1-nitrobenzene |
1214333-17-1 | 97% | 250mg |
$475.20 | 2023-09-04 | |
| Alichem | A013004499-500mg |
2-(Difluoromethyl)-4-fluoro-1-nitrobenzene |
1214333-17-1 | 97% | 500mg |
$782.40 | 2023-09-04 | |
| Alichem | A013004499-1g |
2-(Difluoromethyl)-4-fluoro-1-nitrobenzene |
1214333-17-1 | 97% | 1g |
$1460.20 | 2023-09-04 | |
| Apollo Scientific | PC520712-1g |
2-(Difluoromethyl)-4-fluoro-1-nitrobenzene |
1214333-17-1 | 95% | 1g |
£112.00 | 2023-09-02 | |
| Apollo Scientific | PC520712-5g |
2-(Difluoromethyl)-4-fluoro-1-nitrobenzene |
1214333-17-1 | 95% | 5g |
£472.00 | 2023-09-02 | |
| Apollo Scientific | PC520712-10g |
2-(Difluoromethyl)-4-fluoro-1-nitrobenzene |
1214333-17-1 | 95% | 10g |
£712.00 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 054958-500mg |
2-(Difluoromethyl)-4-fluoro-1-nitrobenzene |
1214333-17-1 | 95% | 500mg |
1347.0CNY | 2021-07-13 |
2-(Difluoromethyl)-4-fluoro-1-nitrobenzene Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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